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Compound of Interest

2-Amino-5-bromo-3-methylbenzoic
Compound Name: o
aci

Cat. No.: B1340033

An In-depth Technical Guide to 2-Amino-5-bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2-
Amino-5-bromo-3-methylbenzoic acid, a compound of interest in various research and
development applications.

Core Chemical Identity

2-Amino-5-bromo-3-methylbenzoic acid is a substituted benzoic acid derivative. Its structure
incorporates an amino group, a bromine atom, and a methyl group attached to the benzene
ring, in addition to the carboxylic acid functional group. This combination of functional groups
makes it a versatile building block in organic synthesis.

Chemical Structure

The structural arrangement of 2-Amino-5-bromo-3-methylbenzoic acid is critical to its
chemical reactivity and potential applications. The IUPAC name, 2-amino-5-bromo-3-
methylbenzoic acid, precisely defines the positions of the substituents on the benzoic acid
backbone.
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Caption: Chemical structure of 2-Amino-5-bromo-3-methylbenzoic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-5-bromo-3-methylbenzoic acid
is provided in the table below. These properties are essential for its handling, storage, and
application in experimental settings.

Property Value Source
Molecular Formula CsHsBrNO2 [1][2][3]14]
Molecular Weight 230.06 g/mol [11[2][5]
CAS Number 206548-13-2 [1103114]
Appearance Solid

Melting Point 236-238 °C [1]

Boiling Point 347.9 °C at 760 mmHg [1]

Purity Typically 295% [4]

Synthesis and Reactivity
Synthetic Approach

One documented method for the synthesis of 2-Amino-5-bromo-3-methylbenzoic acid
involves the bromination of 2-amino-3-methylbenzoic acid.[1] A solution of 2-amino-3-
methylbenzoic acid in a suitable solvent, such as DMSO, is treated with a brominating agent
like 40% hydrobromic acid.[1] The reaction mixture is typically stirred at room temperature to
allow for the electrophilic aromatic substitution to occur, leading to the formation of the desired
product as a precipitate.[1]

Experimental Protocol

A representative experimental procedure is as follows:

¢ To a solution of 2-amino-3-methylbenzoic acid (1.0 eq) in dimethyl sulfoxide (DMSO), add
40% hydrobromic acid (5.0 eq).
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« Stir the resulting mixture at room temperature overnight.
e Observe the formation of a white precipitate.

e Quench the reaction mixture with a saturated aqueous solution of sodium bicarbonate
(NaHCO:s).

« Filter the resulting solid and dry it under a vacuum to obtain 2-Amino-5-bromo-3-
methylbenzoic acid.[1]

Analytical Characterization

The identity and purity of 2-Amino-5-bromo-3-methylbenzoic acid can be confirmed using
various analytical techniques. Liquid chromatography-mass spectrometry (LC/MS) is a
common method, with an expected m/z value of approximately 230 (M+H)* in positive ion
mode.[1]

Applications in Research and Development

Substituted benzoic acids, such as 2-Amino-5-bromo-3-methylbenzoic acid, are valuable
intermediates in the synthesis of more complex molecules. The presence of amino, bromo, and
carboxylic acid functional groups allows for a variety of chemical transformations, making it a
useful building block in the development of novel compounds, including those with potential
pharmaceutical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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